Cas no 892788-39-5 (3-(3,5-dimethylbenzenesulfonyl)-1-ethyl-6-fluoro-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one)

• Product Name: 3-(3,5-dimethylbenzenesulfonyl)-1-ethyl-6-fluoro-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one
• CAS No: 892788-39-5
• MF: C₂₃H₂₅FN₂O₃S
• MW: 428.519608259201
• CID: 5423429
• Update Time: 2025-05-21

3-(3,5-dimethylbenzenesulfonyl)-1-ethyl-6-fluoro-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethylphenyl)sulfonyl-1-ethyl-6-fluoro-7-pyrrolidin-1-ylquinolin-4-one
• 3-(3,5-dimethylbenzenesulfonyl)-1-ethyl-6-fluoro-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one

• Inchi： 1S/C23H25FN2O3S/c1-4-25-14-22(30(28,29)17-10-15(2)9-16(3)11-17)23(27)18-12-19(24)21(13-20(18)25)26-7-5-6-8-26/h9-14H,4-8H2,1-3H3
• InChI Key： RVEROTWHDXTPIY-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=C(F)C(N3CCCC3)=C2)C(=O)C(S(C2=CC(C)=CC(C)=C2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on 3-(3,5-dimethylbenzenesulfonyl)-1-ethyl-6-fluoro-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one

Introduction to 3-(3,5-dimethylbenzenesulfonyl)-1-ethyl-6-fluoro-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one (CAS No. 892788-39-5) and Its Emerging Applications in Chemical Biology

The compound 3-(3,5-dimethylbenzenesulfonyl)-1-ethyl-6-fluoro-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one (CAS No. 892788-39-5) represents a significant advancement in the realm of chemical biology, particularly in the design and development of novel pharmacological agents. This molecule, characterized by its intricate structural framework, combines elements of quinoline derivatives with sulfonyl and fluoro substituents, alongside a pyrrolidine moiety, which collectively contribute to its unique pharmacological profile.

Recent studies have highlighted the potential of quinoline-based scaffolds in medicinal chemistry due to their broad spectrum of biological activities. The presence of a fluoro group at the 6-position and a sulfonyl group at the 3-position of the aromatic ring in this compound is particularly noteworthy. These functional groups are known to modulate metabolic stability, binding affinity, and pharmacokinetic properties, making them valuable in the optimization of drug candidates.

The pyrrolidin-1-yl substituent at the 7-position introduces a hydrogen bond donor capability, which can enhance interactions with biological targets such as enzymes and receptors. This feature is particularly relevant in the context of developing small-molecule inhibitors for therapeutic applications. The combination of these structural elements suggests that this compound may exhibit inhibitory activity against various biological targets, making it a promising candidate for further investigation.

In the context of current research trends, there is growing interest in the development of molecules that can modulate protein-protein interactions (PPIs) and other non-traditional drug targets. The unique structural features of 3-(3,5-dimethylbenzenesulfonyl)-1-ethyl-6-fluoro-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one make it a candidate for exploring such interactions. For instance, the quinoline core is known to interact with nucleic acids and proteins, while the sulfonyl group can enhance binding affinity through electrostatic interactions.

One of the most exciting aspects of this compound is its potential in oncology research. Quinoline derivatives have been extensively studied for their anti-cancer properties, and modifications such as those present in this molecule can lead to enhanced efficacy and reduced toxicity. Preclinical studies have demonstrated that molecules with similar structural motifs can inhibit key enzymes involved in tumor proliferation and survival. The fluoro group is particularly interesting as it has been shown to improve metabolic stability and bioavailability, which are critical factors for drug development.

The role of computational chemistry and structure-based drug design has been instrumental in understanding the pharmacological properties of this compound. Advanced computational methods allow researchers to predict binding affinities, metabolic pathways, and potential side effects with high accuracy. These insights are crucial for optimizing drug candidates before they enter preclinical testing. The integration of experimental data with computational modeling has been a cornerstone in modern drug discovery, and compounds like 3-(3,5-dimethylbenzenesulfonyl)-1-ethyl-6-fluoro-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one exemplify this approach.

Another area where this compound shows promise is in neurodegenerative diseases research. Quinoline derivatives have been explored for their potential to modulate neurotransmitter systems and protect against neurotoxicity. The presence of a pyrrolidin-1-yl group suggests that this molecule could interact with neurotransmitter receptors or enzymes involved in neurodegeneration. For instance, it may exhibit inhibitory activity against enzymes such as monoamine oxidase (MAO), which are implicated in conditions like Parkinson's disease.

The synthesis and characterization of this compound also highlight advancements in synthetic methodologies that enable the efficient construction of complex molecular architectures. Modern synthetic strategies allow for precise control over functional group placement and stereochemistry, which are critical for achieving desired biological activities. The synthesis of 3-(3,5-dimethylbenzenesulfonyl)-1-ethyl-6-fluoro-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one involves multiple steps that showcase the versatility of contemporary synthetic techniques.

In conclusion, 3-(3,5-dimethylbenzenesulfonyl)-1-ethyl-6-fluoro-7-(pyrrolidin-1-y l)-1,4-dihydroquinolin -4-one (CAS No. 892788 -39 -5) represents a significant advancement in chemical biology with potential applications across multiple therapeutic areas. Its unique structural features make it a promising candidate for further investigation in oncology, neurodegenerative diseases, and other areas where modulating protein-protein interactions is key. The integration of computational chemistry with experimental approaches will be crucial in unlocking its full therapeutic potential.